N,N'-bis(4-hydroxyphenyl)thiourea

• IUPAC Name: 1,3-bis(4-hydroxyphenyl)thiourea
• InChI: InChI=1S/C13H12N2O2S/c16-11-5-1-9(2-6-11)14-13(18)15-10-3-7-12(17)8-4-10/h1-8,16-17H,(H2,14,15,18)
• InChI Key: OXQMYTLVQRRPJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC2=CC=C(C=C2)O)O
• Molecular Formula: C13H12N2O2S
• DSSTOX Substance ID: DTXSID40355546
• Molecular Weight: 260.31 g/mol
• CAS RN: 1473-33-2

Description

N,N'-bis(4-hydroxyphenyl)thiourea, also known as BHPTU, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. It is a white crystalline solid with a molecular formula of C13H12N2O2S and a molecular weight of 264.31 g/mol. BHPTU has been shown to exhibit various biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

The exact mechanism of action of N,N'-bis(4-hydroxyphenyl)thiourea is not fully understood. However, studies have suggested that N,N'-bis(4-hydroxyphenyl)thiourea exerts its biological effects through various mechanisms, including antioxidant activity, inhibition of inflammatory pathways, and modulation of signaling pathways. N,N'-bis(4-hydroxyphenyl)thiourea has also been shown to interact with various enzymes and proteins, such as cyclooxygenase-2 and β-amyloid, which are involved in the development of various diseases.
Biochemical and Physiological Effects:
N,N'-bis(4-hydroxyphenyl)thiourea has been shown to exhibit various biochemical and physiological effects, making it a promising compound for further research. It has been shown to possess antioxidant activity, which can help protect cells from oxidative stress and prevent the development of various diseases. N,N'-bis(4-hydroxyphenyl)thiourea has also been shown to inhibit the activity of inflammatory pathways, which can help reduce inflammation and prevent the development of various inflammatory diseases. Additionally, N,N'-bis(4-hydroxyphenyl)thiourea has been shown to possess antitumor activity, which can help prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

N,N'-bis(4-hydroxyphenyl)thiourea has several advantages for laboratory experiments, including its high purity, stability, and low toxicity. It can be easily synthesized and purified, making it a readily available compound for research. However, N,N'-bis(4-hydroxyphenyl)thiourea also has some limitations, such as its low solubility in water and some organic solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N,N'-bis(4-hydroxyphenyl)thiourea. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease. Another potential direction is to explore its potential as a ligand for the synthesis of metal complexes with potential applications in catalysis, sensors, and optoelectronic devices. Additionally, further studies are needed to fully understand the mechanism of action of N,N'-bis(4-hydroxyphenyl)thiourea and its interactions with various enzymes and proteins.

Synthesis Methods

N,N'-bis(4-hydroxyphenyl)thiourea can be synthesized through a reaction between 4-aminophenol and thiourea. The reaction takes place in the presence of a catalyst, such as hydrochloric acid or acetic acid, and is typically carried out under reflux conditions. The resulting product can be purified through recrystallization to obtain high purity N,N'-bis(4-hydroxyphenyl)thiourea.

Scientific Research Applications

N,N'-bis(4-hydroxyphenyl)thiourea has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N,N'-bis(4-hydroxyphenyl)thiourea has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated as a potential drug candidate for the treatment of various diseases, such as cancer and Alzheimer's disease.
In material science, N,N'-bis(4-hydroxyphenyl)thiourea has been used as a ligand to synthesize metal complexes with potential applications in catalysis, sensors, and optoelectronic devices. In analytical chemistry, N,N'-bis(4-hydroxyphenyl)thiourea has been used as a reagent for the determination of various metal ions in environmental and biological samples.